1-[1-(3-fluorobenzyl)-3-piperidinyl]-4-phenylpiperazine

• IUPAC Name: 1-[1-[(3-fluorophenyl)methyl]piperidin-3-yl]-4-phenylpiperazine
• InChI: InChI=1S/C22H28FN3/c23-20-7-4-6-19(16-20)17-24-11-5-10-22(18-24)26-14-12-25(13-15-26)21-8-2-1-3-9-21/h1-4,6-9,16,22H,5,10-15,17-18H2
• InChI Key: AMRIRKXCTVNVBP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC(=CC=C2)F)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C22H28FN3
• Molecular Weight: 353.5 g/mol

Description

1-[1-(3-fluorobenzyl)-3-piperidinyl]-4-phenylpiperazine, also known as FPPP, is a chemical compound that belongs to the class of piperazine derivatives. This compound has been widely studied for its potential applications in scientific research, particularly in the field of pharmacology.

Scientific Research Applications

1-[1-(3-fluorobenzyl)-3-piperidinyl]-4-phenylpiperazine has been studied extensively for its potential applications in pharmacology research. It has been shown to have affinity for various receptors in the central nervous system, including the serotonin 5-HT1A, 5-HT2A, and 5-HT2C receptors, as well as the dopamine D2 receptor. This makes 1-[1-(3-fluorobenzyl)-3-piperidinyl]-4-phenylpiperazine a potential candidate for the development of new drugs for the treatment of various neurological disorders such as depression, anxiety, and schizophrenia.

Mechanism of Action

The exact mechanism of action of 1-[1-(3-fluorobenzyl)-3-piperidinyl]-4-phenylpiperazine is not fully understood, but it is believed to act as a partial agonist or antagonist at various receptors in the central nervous system. It has been shown to modulate the release of neurotransmitters such as serotonin and dopamine, which are involved in the regulation of mood, emotion, and cognition.
Biochemical and Physiological Effects:
1-[1-(3-fluorobenzyl)-3-piperidinyl]-4-phenylpiperazine has been shown to have various biochemical and physiological effects, including changes in neurotransmitter levels, alterations in brain activity, and changes in behavior. Studies have shown that 1-[1-(3-fluorobenzyl)-3-piperidinyl]-4-phenylpiperazine can induce hyperactivity, anxiety-like behavior, and impairments in cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 1-[1-(3-fluorobenzyl)-3-piperidinyl]-4-phenylpiperazine is its high affinity for various receptors in the central nervous system, which makes it a potential candidate for the development of new drugs for the treatment of neurological disorders. However, 1-[1-(3-fluorobenzyl)-3-piperidinyl]-4-phenylpiperazine also has limitations in lab experiments, such as its potential for toxicity and its limited solubility in water, which can make it difficult to administer to animals.

Future Directions

There are several future directions for the study of 1-[1-(3-fluorobenzyl)-3-piperidinyl]-4-phenylpiperazine. One direction is the development of new drugs based on the structure of 1-[1-(3-fluorobenzyl)-3-piperidinyl]-4-phenylpiperazine for the treatment of neurological disorders. Another direction is the investigation of the potential toxic effects of 1-[1-(3-fluorobenzyl)-3-piperidinyl]-4-phenylpiperazine and the development of safer alternatives. Additionally, further research is needed to fully understand the mechanism of action of 1-[1-(3-fluorobenzyl)-3-piperidinyl]-4-phenylpiperazine and its effects on neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of 1-[1-(3-fluorobenzyl)-3-piperidinyl]-4-phenylpiperazine involves the reaction between 1-(3-fluorobenzyl)piperazine and 4-phenylpiperazine in the presence of a catalyst. The resulting compound is then purified through various techniques such as column chromatography and recrystallization. The purity of the final product is confirmed through spectroscopic methods such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).